Cas no 1250139-65-1 (1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1250139-65-1
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5085798
• PubChem ID: 62395200
• Update Time: 2025-06-10

1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2,2-dimethylpropan-1-amine
• E75604
• AKOS011682464
• BS-52775
• CS-0357726
• 1250139-65-1
• 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine

• Inchi： 1S/C11H16BrN/c1-11(2,3)10(13)8-5-4-6-9(12)7-8/h4-7,10H,13H2,1-3H3
• InChI Key： WBSWMSQOLQHVLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine

Introduction to 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine (CAS No: 1250139-65-1)

1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1250139-65-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 3-bromophenyl group attached to a 2,2-dimethylpropan-1-amine backbone, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of both aromatic and aliphatic moieties makes it a valuable scaffold for developing novel therapeutic agents.

The 3-bromophenyl substituent is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry for their ability to enhance binding affinity and metabolic stability. This feature has made such brominated aromatic compounds attractive candidates for further derivatization. In contrast, the 2,2-dimethylpropan-1-amine moiety contributes to the compound's lipophilicity, which is a critical factor in determining its pharmacokinetic properties. The combination of these structural elements suggests potential utility in the development of small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine may interact with various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. For instance, preliminary simulations suggest that modifications to the 3-bromophenyl group could enhance binding to certain proteases, making this compound a promising lead for further investigation.

The pharmaceutical industry has increasingly relied on structure-based drug design to accelerate the discovery of novel therapeutics. The unique architecture of 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine aligns well with this approach. By leveraging high-throughput screening and machine learning algorithms, researchers can rapidly identify optimized analogs with improved efficacy and reduced toxicity. Such methodologies are particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral or antibacterial agents is paramount.

In addition to its potential in drug discovery, this compound has shown promise in material science applications. The brominated aromatic ring can serve as a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in synthesizing complex organic molecules. The aliphatic amine group also provides a handle for further functionalization via reductive amination or amide bond formation. These attributes make 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine a versatile building block for interdisciplinary research.

The synthesis of 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine typically involves multi-step organic transformations, starting from commercially available precursors like 3-bromoaniline and isobutylene. Advances in catalytic systems have enabled more efficient routes to this compound, reducing both reaction times and waste generation. Green chemistry principles are increasingly being applied to optimize synthetic protocols, ensuring sustainability in laboratory practices.

From a regulatory perspective, compounds like 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine must undergo rigorous safety evaluations before clinical application. While not classified as hazardous or controlled substances under current guidelines, proper handling procedures are essential to mitigate any potential risks associated with handling organic chemicals in laboratory settings. Compliance with Good Manufacturing Practices (GMP) ensures that all derivatives derived from this scaffold meet stringent quality standards.

The role of computational modeling in predicting pharmacokinetic profiles cannot be overstated. Tools such as Quantitative Structure-Activity Relationships (QSAR) have been instrumental in guiding synthetic efforts toward biologically active molecules. By integrating experimental data with theoretical predictions, researchers can prioritize compounds like 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine for further testing based on their predicted efficacy and safety profiles.

In conclusion, 1-(3-Bromophenyl)-2,2-dimethylpropan-1-amine (CAS No: 1250139-65-1) represents a compelling example of how structural features can dictate biological activity and material properties. Its dual functionality makes it an attractive candidate for medicinal chemistry endeavors aimed at addressing unmet medical needs. As research continues to evolve at an unprecedented pace, 3-bromophenyl-containing derivatives will undoubtedly play a pivotal role in shaping future therapeutic strategies.